2-Amino-4-bromo-1,3-benzothiazole-7-carboxylic acid;hydrochloride
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Overview
Description
“2-Amino-4-bromo-1,3-benzothiazole-7-carboxylic acid;hydrochloride” is a chemical compound with the CAS Number: 2253640-26-3 . It has a molecular weight of 309.57 . The IUPAC name for this compound is 2-amino-4-bromobenzo[d]thiazole-7-carboxylic acid hydrochloride .
Synthesis Analysis
The synthesis of benzothiazole derivatives, which includes “this compound”, can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H5BrN2O2S.ClH/c9-4-2-1-3 (7 (12)13)6-5 (4)11-8 (10)14-6;/h1-2H, (H2,10,11) (H,12,13);1H .Chemical Reactions Analysis
Benzothiazoles, including “this compound”, can be synthesized from 2-aminothiophenol and aldehydes in a reaction promoted by iodine in DMF . Another method involves a simple microwave-accelerated condensation of 2-aminothiophenol and aromatic aldehydes in an inexpensive ionic liquid .Scientific Research Applications
Antimicrobial Applications
- Antibacterial and Antifungal Activities : A variety of benzothiazole derivatives have been synthesized and evaluated for their antimicrobial properties. These compounds have shown variable and modest activity against both gram-positive and gram-negative bacteria, as well as fungal species, suggesting their potential as antimicrobial agents (Deohate, Radhakisan, & Toshniwal, 2013); (Patel, Agravat, & Shaikh, 2011).
Cancer Research
- Antitumor Agents : The development of benzothiazole derivatives as antitumor agents has been described, with some compounds exhibiting potent and selective activity against various human cancer cell lines, including breast, ovarian, lung, renal, and colon carcinoma. This highlights the potential of benzothiazole derivatives in cancer therapy (Bradshaw, Stevens, & Westwell, 2001).
Biochemical Sensors
- pH Probes : A benzothiazole-based compound has been synthesized for use as a highly water-soluble fluorescent and colorimetric pH probe. This probe demonstrates potential applications in real-time pH sensing for intracellular pH imaging, showcasing the versatility of benzothiazole derivatives in biochemical sensor development (Diana, Caruso, Tuzi, & Panunzi, 2020).
Mechanism of Action
Target of Action
Benzothiazole derivatives have been reported to display antibacterial activity by inhibiting various enzymes such as dihydroorotase, dna gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (murb), peptide deformylase, aldose reductase, and others .
Mode of Action
Benzothiazole derivatives are known to interact with their targets, leading to inhibition or modulation of the target’s function
Biochemical Pathways
Given the broad range of targets inhibited by benzothiazole derivatives, it can be inferred that multiple biochemical pathways could be affected, leading to downstream effects such as inhibition of bacterial growth .
Pharmacokinetics
Pharmacokinetics is a crucial aspect of drug development, as it influences the drug’s bioavailability and therapeutic efficacy .
Result of Action
Given its potential antibacterial activity, it can be inferred that the compound may lead to the inhibition of bacterial growth .
properties
IUPAC Name |
2-amino-4-bromo-1,3-benzothiazole-7-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2O2S.ClH/c9-4-2-1-3(7(12)13)6-5(4)11-8(10)14-6;/h1-2H,(H2,10,11)(H,12,13);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZJACLYPOUQMRN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1C(=O)O)SC(=N2)N)Br.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.57 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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